molecular formula C13H12O B8376049 Benzindanol

Benzindanol

Cat. No. B8376049
M. Wt: 184.23 g/mol
InChI Key: HMDUFJHTFREFSA-UHFFFAOYSA-N
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Description

Benzindanol is a useful research compound. Its molecular formula is C13H12O and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C13H12O

Molecular Weight

184.23 g/mol

IUPAC Name

2,3-dihydro-1H-cyclopenta[a]naphthalen-1-ol

InChI

InChI=1S/C13H12O/c14-12-8-7-10-6-5-9-3-1-2-4-11(9)13(10)12/h1-6,12,14H,7-8H2

InChI Key

HMDUFJHTFREFSA-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1O)C3=CC=CC=C3C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 12.36 g portion of benzindanone (63 mmole) was dissolved in 300 ml of THF and 150 ml of methanol, and 3.6 g (95 mmole) of sodium borohydride was added at room temperature. After stirring the mixture for 6 hours, the reaction was terminated with dilute hydrochloric acid, and extracted with hexane (100 ml X 2) and ether (100 ml×2). Two stereoisomers of benzindanol were obtained. The crude product was used for the next reaction without purification.
Quantity
63 mmol
Type
reactant
Reaction Step One
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Quantity
300 mL
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solvent
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Two

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